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Cat. No.: B12376274 Get Quote

Application Notes and Protocols: Hdac6-IN-26
For Researchers, Scientists, and Drug Development Professionals

Introduction
Hdac6-IN-26 is a potent and selective inhibitor of Histone Deacetylase 6 (HDAC6), a class IIb

HDAC primarily localized in the cytoplasm. HDAC6 is implicated in various cellular processes,

including protein degradation, cell motility, and microtubule dynamics, making it a significant

target in cancer and neurodegenerative disease research. These application notes provide

detailed information on the solubility of Hdac6-IN-26 in Dimethyl Sulfoxide (DMSO) and cell

culture media, along with protocols for its preparation and use in in-vitro experiments.

Solubility Data
The solubility of Hdac6-IN-26 has been determined in DMSO. For aqueous-based applications

such as cell culture, the recommended method is to first prepare a concentrated stock solution

in DMSO and then dilute it to the final working concentration in the desired culture medium.

Table 1: Solubility of Hdac6-IN-26
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Remarks

DMSO 100 337.51

Requires

ultrasonication to fully

dissolve. Use of newly

opened, anhydrous

DMSO is

recommended as it is

hygroscopic.[1]

DMSO ~3 10 Readily dissolves.[2]

Culture Media (e.g.,

DMEM, RPMI)
Not directly soluble Not applicable

Prepare a

concentrated stock in

DMSO and dilute into

the aqueous medium.

Experimental Protocols
Preparation of a Concentrated DMSO Stock Solution
This protocol describes the preparation of a 100 mM stock solution of Hdac6-IN-26 in DMSO.

Materials:

Hdac6-IN-26 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:
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Weighing the Compound: Accurately weigh the desired amount of Hdac6-IN-26 powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution

(Molecular Weight: 296.29 g/mol ), weigh out 29.63 mg of the compound.

Adding DMSO: Add the calculated volume of sterile DMSO to the microcentrifuge tube

containing the Hdac6-IN-26 powder.

Dissolution:

Vortex the mixture vigorously for 1-2 minutes.

Place the tube in an ultrasonic bath and sonicate until the solution is clear and all solid has

dissolved.[1] Intermittent vortexing may aid dissolution.

Note: The hygroscopic nature of DMSO can impact solubility; it is recommended to use a

fresh, unopened vial of anhydrous DMSO.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).[1]
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Preparation of Hdac6-IN-26 DMSO Stock

1. Weigh Hdac6-IN-26 Powder

2. Add Anhydrous DMSO

3. Vortex Vigorously

4. Sonicate Until Dissolved

5. Aliquot into Single-Use Tubes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a concentrated stock solution of Hdac6-IN-26 in DMSO.

Preparation of Working Solutions in Cell Culture Media
This protocol outlines the dilution of the DMSO stock solution into cell culture medium for use in

cell-based assays.

Materials:
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100 mM Hdac6-IN-26 in DMSO stock solution

Sterile cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum and

antibiotics as required for your cell line.

Sterile polypropylene tubes

Procedure:

Thawing the Stock Solution: Thaw a single-use aliquot of the 100 mM Hdac6-IN-26 DMSO

stock solution at room temperature.

Calculating Dilutions: Determine the volume of the DMSO stock solution required to achieve

the desired final concentration in your cell culture experiment. For example, to prepare 10

mL of culture medium with a final Hdac6-IN-26 concentration of 10 µM:

Use the formula: C1V1 = C2V2

C1 = 100 mM (Concentration of stock solution)

V1 = Volume of stock solution to add

C2 = 10 µM (Desired final concentration)

V2 = 10 mL (Final volume of culture medium)

(100,000 µM) * V1 = (10 µM) * (10 mL)

V1 = (10 µM * 10 mL) / 100,000 µM = 0.001 mL = 1 µL

Serial Dilution (Recommended): To ensure accurate pipetting of small volumes, it is

recommended to perform a serial dilution.

Prepare an intermediate dilution by adding 1 µL of the 100 mM stock to 999 µL of sterile

culture medium to get a 100 µM solution.

From this 100 µM intermediate solution, add 1 mL to 9 mL of culture medium to achieve

the final 10 µM working concentration.
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Direct Dilution: For higher final concentrations, direct dilution may be feasible. Add the

calculated volume of the DMSO stock solution directly to the pre-warmed cell culture

medium.

Mixing: Immediately after adding the DMSO stock, vortex or gently invert the tube to ensure

homogenous mixing and prevent precipitation of the compound.

Final DMSO Concentration: It is critical to maintain a low final concentration of DMSO in the

culture medium, typically below 0.5%, as higher concentrations can be toxic to cells.

Calculate the final DMSO percentage in your working solution. For the example above (1 µL

of stock in 10 mL of media), the final DMSO concentration is 0.01%, which is well tolerated

by most cell lines.

Use in Experiments: Use the freshly prepared working solution immediately for treating cells.
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Preparation of Working Solution in Culture Media

1. Thaw DMSO Stock

2. Calculate Required Volume

3. Dilute Stock into Culture Medium

4. Mix Thoroughly

5. Verify Final DMSO Concentration (<0.5%)

6. Use Immediately in Cell-Based Assay

Click to download full resolution via product page

Caption: Workflow for preparing a working solution of Hdac6-IN-26 in cell culture medium.

Signaling Pathway Context
Hdac6-IN-26 exerts its effects by inhibiting the deacetylation of HDAC6 substrates. A primary

and well-characterized substrate is α-tubulin. Inhibition of HDAC6 leads to the hyperacetylation

of α-tubulin, which can affect microtubule stability and dynamics.
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Caption: Simplified signaling pathway showing the mechanism of action of Hdac6-IN-26.

Stability and Storage
Powder: Store Hdac6-IN-26 powder at -20°C for up to 3 years.

DMSO Stock Solution: Store aliquots at -20°C for up to 1 month or at -80°C for up to 6

months.[1] Avoid repeated freeze-thaw cycles.

Culture Media Working Solution: It is recommended to prepare fresh working solutions in

culture media for each experiment and use them immediately. The stability of Hdac6-IN-26 in

aqueous media over extended periods has not been fully characterized.

Troubleshooting
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Issue Possible Cause Solution

Precipitation in DMSO Stock
Incomplete dissolution or use

of hydrated DMSO.

Sonicate for a longer duration.

Use a fresh, unopened vial of

anhydrous DMSO.

Precipitation in Culture

Medium

Exceeded solubility limit; poor

mixing.

Ensure the final concentration

is within the working range for

your cell line. Add the DMSO

stock to the medium while

vortexing. Perform serial

dilutions.

Cell Toxicity

High final DMSO

concentration; compound

toxicity.

Ensure the final DMSO

concentration is <0.5%.

Perform a dose-response

curve to determine the optimal

non-toxic concentration of

Hdac6-IN-26 for your cell line.

Disclaimer: This information is for research use only and is not intended for human or

therapeutic use. The protocols provided are intended as a guide and may require optimization

for specific applications and cell lines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12376274#hdac6-in-26-solubility-in-dmso-and-
culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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